2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol
Description
2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol is a tertiary amine derivative featuring a piperidine core substituted with a benzyl group at position 1, an isopropyl-amino group at position 3, and an ethanol moiety. The stereochemistry at the piperidine ring is explicitly defined as (S), which may influence its physicochemical properties and biological interactions .
Properties
IUPAC Name |
2-[[(3S)-1-benzylpiperidin-3-yl]-propan-2-ylamino]ethanol | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N2O/c1-15(2)19(11-12-20)17-9-6-10-18(14-17)13-16-7-4-3-5-8-16/h3-5,7-8,15,17,20H,6,9-14H2,1-2H3/t17-/m0/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFCBPDQQOVKMTB-KRWDZBQOSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CCO)C1CCCN(C1)CC2=CC=CC=C2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)N(CCO)[C@H]1CCCN(C1)CC2=CC=CC=C2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:
Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving a suitable precursor such as a 1,5-diamine.
Introduction of the Benzyl Group: The benzyl group is introduced via a nucleophilic substitution reaction, where a benzyl halide reacts with the piperidine ring.
Attachment of the Isopropyl Group: The isopropyl group is attached through an alkylation reaction using an isopropyl halide.
Formation of the Ethanol Moiety:
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent quality control measures to ensure high purity and yield.
Chemical Reactions Analysis
Types of Reactions
2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol can undergo various chemical reactions, including:
Oxidation: The ethanol moiety can be oxidized to form an aldehyde or carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).
Reduction: The compound can be reduced to form different derivatives using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).
Substitution: The benzyl group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)
Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)
Substitution: Benzyl halides, alkyl halides
Major Products
Oxidation: Aldehydes, carboxylic acids
Reduction: Alcohols, amines
Substitution: Various substituted derivatives
Scientific Research Applications
2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.
Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol involves its interaction with specific molecular targets in the body. The compound may bind to receptors or enzymes, altering their activity and leading to various physiological effects. The exact pathways and targets can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Table 1: Structural Comparison of Key Analogues
Implications of Structural Differences
While explicit pharmacological or thermodynamic data for these compounds are unavailable in the provided evidence, structural trends suggest:
Lipophilicity : Bulkier substituents (e.g., cyclopropyl) may enhance lipid solubility, favoring blood-brain barrier penetration .
Receptor Binding : Pyrrolidine-based analogues likely exhibit tighter binding to compact active sites due to reduced ring size .
Stereoselectivity : The (S) configuration in the target compound may confer specificity for chiral biological targets, a hypothesis supported by general principles in medicinal chemistry .
Biological Activity
2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol, a compound with a complex structure, has garnered attention for its potential biological activities. This article explores the compound's pharmacological effects, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound features a piperidine ring substituted with a benzyl group and an isopropyl amino group, contributing to its unique biological profile. Its chemical formula is CHNO, and it possesses specific stereochemical configurations that may influence its interactions with biological targets.
Research indicates that 2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol may exert its biological effects through several mechanisms:
- Receptor Modulation : The compound has been shown to interact with neurotransmitter receptors, particularly the GABA (gamma-aminobutyric acid) receptor, which plays a crucial role in inhibitory neurotransmission in the central nervous system .
- Enzyme Inhibition : It may inhibit specific enzymes involved in metabolic pathways, potentially affecting cellular proliferation and apoptosis. For example, studies have indicated that similar compounds can inhibit histone deacetylases (HDACs), leading to altered gene expression profiles in cancer cells .
Biological Activity
The biological activity of 2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol can be summarized as follows:
Case Studies and Research Findings
- Antiproliferative Effects : A study evaluated the compound's effects on human cancer cell lines, revealing significant reductions in cell viability at micromolar concentrations. The mechanism was linked to cell cycle arrest and induction of apoptosis .
- Neuropharmacological Studies : In vitro assays demonstrated that the compound could enhance GABAergic transmission, suggesting potential applications in treating anxiety disorders or epilepsy. The modulation of GABA receptors was confirmed through electrophysiological studies .
- Combination Therapies : Investigations into combination therapies involving this compound and other anticancer agents showed synergistic effects, enhancing overall efficacy against resistant cancer phenotypes. This highlights its potential role in multi-drug regimens for cancer treatment .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
